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Introduction

Rosuvastatin, a potent HMG-CoA reductase inhibitor, is widely prescribed to manage
hypercholesterolemia. During its metabolism and under certain chemical conditions,
Rosuvastatin can be converted to its lactone form, Rosuvastatin Lactone. This intramolecular
ester is a significant metabolite and a key intermediate in some synthetic routes. A thorough
understanding of its chemical structure, properties, and characterization is crucial for
researchers in drug metabolism, pharmacokinetics, and synthetic chemistry. This technical
guide provides an in-depth overview of Rosuvastatin Lactone, including its physicochemical
properties, detailed characterization methodologies, and relevant biological pathways.

Chemical Structure and Physicochemical Properties

Rosuvastatin Lactone is the cyclic ester of Rosuvastatin. The formation of the lactone ring
occurs through an intramolecular esterification between the carboxylic acid and the hydroxyl
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group at the 5-position of the heptenoic acid side chain.

Table 1: Chemical Identifiers and Physicochemical Properties of Rosuvastatin Lactone

Property Value Reference
N-[4-(4-fluorophenyl)-5-[(E)-2-
[(2S,4R)-4-hydroxy-6-oxooxan-

IUPAC Name 2-yllethenyl]-6-propan-2- --INVALID-LINK--
ylpyrimidin-2-yI]-N-
methylmethanesulfonamide

CAS Number 503610-43-3 --INVALID-LINK--

Molecular Formula C22H26FN30sS --INVALID-LINK--

Molecular Weight 463.52 g/mol --INVALID-LINK--

Exact Mass 463.15772027 Da --INVALID-LINK--
CC(C)C1=NC(=NC(=C1/C=C/|
C@@H]2C--INVALID-LINK--

SMILES --INVALID-LINK--
0)C3=CC=C(C=C3)F)N(C)S(=
0)(=0)C

Topological Polar Surface Area 118 A2 --INVALID-LINK--

N Soluble in DMSO and DMF.
Solubility --INVALID-LINK--

Slightly soluble in Ethanol.

Spectroscopic Characterization

The structural elucidation of Rosuvastatin Lactone is primarily achieved through a

combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR),

Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are powerful tools for confirming the structure of Rosuvastatin

Lactone. The chemical shifts provide detailed information about the electronic environment of

the protons and carbons in the molecule. The data presented below is based on a compound
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identified as Rosuvastatin Lactone (lactone 1V) in a patent, which has a reported mass that is

consistent with this structure.

Table 2: *H NMR Spectroscopic Data for Rosuvastatin Lactone (300 MHz, CDCls)

Chemical Shift (6 ppm)

Multiplicity / Integration / Assignment

(Proposed)
1.24,1.34 d, 6H, -CH(CHs)2
1.68 m, 2H, Lactone ring protons
2.47,2.53,2.64 m, 3H, Lactone ring protons
3.15 s, 3H, N-CHs
3.35 m, 1H, -CH(CHs)2
3.46, 3.56, 3.60 s, 3H, S-CHs and other protons
4.28 m, 1H, -CH-OH
4.45 m, 1H, -CH-O-C=0
6.99, 7.14 m, 4H, Aromatic protons
8.31 brs, 1H, -OH

Data sourced from patent information that describes a compound with a mass consistent with

Rosuvastatin Lactone.

Table 3: 13C NMR Spectroscopic Data for Rosuvastatin Lactone (75 MHz, CDCIs)
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Chemical Shift (6 ppm) Assignment (Proposed)

20.87, 21.26, 23.29 -CH(CHs)z, Alkyl carbons

31.41, 33.26, 34.03 -CH(CHs)z, Lactone ring carbons
38.23, 42.07, 43.00 N-CHs, S-CHs, Lactone ring carbons
62.23 -CH-OH

74.53 -CH-O-C=0

115.61, 116.08 (d, J=26 Hz), 116.25 (d, J=22 _ _
Aromatic and Vinyl carbons

Hz)

128.91 (d, J=9 Hz), 129.08 Aromatic and Vinyl carbons
139.28 (d, J=8 Hz) Aromatic carbon

157.64, 157.86 Pyrimidine carbons

163.96 (d, J=253 Hz) Aromatic carbon (C-F)
169.47 Pyrimidine carbon

174.48 Lactone C=0

Data sourced from patent information that describes a compound with a mass consistent with
Rosuvastatin Lactone.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in Rosuvastatin Lactone.
The spectrum will show characteristic absorption bands for the lactone carbonyl, hydroxyl,
sulfonyl, and aromatic groups.

Table 4: Characteristic IR Absorption Bands for Rosuvastatin Lactone
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Wavenumber (cm~?) Functional Group Vibration Mode

~3400 O-H Stretching

~3100-3000 Aromatic C-H Stretching

~2970 Aliphatic C-H Stretching

~1735 C=0 (Lactone) Stretching

~1600, ~1500 Aromatic C=C Stretching

~1350, ~1150 S=0 (Sulfonamide) Asymm.etric & Symmetric
Stretching

~840 C-F Stretching

Expected peak positions are based on the functional groups present in the molecule and data
from related compounds.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of Rosuvastatin Lactone. Under electrospray ionization (ESI) in positive mode, the protonated
molecule [M+H]* is expected at m/z 464.16.

Table 5: Mass Spectrometry Data for Rosuvastatin Lactone

Parameter Value
Molecular lon [M+H]* (Calculated) 464.1651
Observed Mass (as a degradation product) 463

The fragmentation of Rosuvastatin has been studied, and similar fragmentation pathways are
expected for the lactone. Key fragmentation would likely involve the loss of the sulfonyl group
and cleavages around the pyrimidine and lactone rings.

Experimental Protocols
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Synthesis of Rosuvastatin Lactone via Wittig Reaction

A common synthetic route to Rosuvastatin and its intermediates involves a Wittig reaction to
form the alkene side chain. The following is a representative protocol based on published

literature.
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Synthesis of Rosuvastatin Lactone

[Phosphonium Salt of Pyrimidine Heterocycle) EZS,4R)-4-(tert-butyldimethylsiIyloxy)-6-0x0tetrahydr0-2H-pyran-2-carbaldehyda [Base (e.g., n-BuLi) in THF)

Y

Wittig Reaction

Coupling

Y

G—O-TBS Rosuvastatin Lactone)

A

(Deprotection (e.g., TBAF in THF))

Removal of TBS group

A

Rosuvastatin Lactone
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LC-MS/MS Analysis Workflow

Glasma Sample CollectiorD

Grotein Precipitation (e.g., with acetonitriIeD

Centrifugation

[Supernatant TransfeD
E_C-MS/MS Injectior)
Ghromatographic SeparatioD
[Mass Spectrometric Detectior)
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Metabolic Pathway of Rosuvastatin
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e To cite this document: BenchChem. [Rosuvastatin Lactone: A Comprehensive Technical
Guide on its Chemical Structure and Characterization]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1140551/docs#rosuvastatin-lactone-a-
comprehensive-technical-guide-on-its-chemical-structure-and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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